molecular formula C8H9N3 B8572812 2-Amino-3-pyridin-4-yl-propionitrile

2-Amino-3-pyridin-4-yl-propionitrile

Cat. No.: B8572812
M. Wt: 147.18 g/mol
InChI Key: OGEPGALABKTVMY-UHFFFAOYSA-N
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Description

2-Amino-3-pyridin-4-yl-propionitrile is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3

Molecular Weight

147.18 g/mol

IUPAC Name

2-amino-3-pyridin-4-ylpropanenitrile

InChI

InChI=1S/C8H9N3/c9-6-8(10)5-7-1-3-11-4-2-7/h1-4,8H,5,10H2

InChI Key

OGEPGALABKTVMY-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1CC(C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethanol (10 mL), water (0.09 mL, 5 mmol), hydrogen chloride (9.6 mL, 1M in diethyl ether) was added a solution of 2-(benzhydrylidene-amino)-3-pyridin-4-yl-propionitrile (1.50 g, 5 mmol) in ethanol (10 mL). The reaction was stirred for 30 minutes, then concentrated to one third volume. The crude residue was triturated with five 30 mL portions of hexane:ether (4:1 vol:vol) and seven 30 mL portions of hexane. The precipitate was dried in vacuo to give 2-amino-3-pyridin-4-yl-propionitrile as an off white powder (1.05 g, 99%).
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0.09 mL
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9.6 mL
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2-(benzhydrylidene-amino)-3-pyridin-4-yl-propionitrile
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1.5 g
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reactant
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10 mL
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10 mL
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Yield
99%

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